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Compound of Interest

Compound Name: (S)-Methyl 3-hydroxybutanoate

Cat. No.: B1661976 Get Quote

An In-depth Technical Guide on the Physical Properties and Safety of (S)-Methyl 3-
hydroxybutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and safety

data for (S)-Methyl 3-hydroxybutanoate (CAS No: 53562-86-0). (S)-Methyl 3-
hydroxybutanoate is a chiral compound frequently utilized as a building block in the synthesis

of various pharmaceuticals and natural products.[1][2] Its fruity aroma also lends to its use as a

flavor and fragrance ingredient.[1][2] This document is intended to serve as a detailed resource

for researchers, scientists, and professionals in drug development, offering clearly presented

data, experimental methodologies, and safety information to ensure its proper and safe

handling.
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Identifier Value

IUPAC Name methyl (3S)-3-hydroxybutanoate[3]

Synonyms

(S)-Methyl 3-hydroxybutyrate, Methyl (S)-(+)-3-

hydroxybutyrate, (S)-(+)-3-Hydroxybutyric acid

methyl ester[3][4][5]

CAS Number 53562-86-0[1][3]

Molecular Formula C5H10O3[3]

Molecular Weight 118.13 g/mol [3]

Chemical Structure C--INVALID-LINK--CC(OC)=O

Appearance
Colorless to light yellow, clear liquid with a fruity

aroma.[5][6][7][8]

Physical Properties
The physical properties of (S)-Methyl 3-hydroxybutanoate are summarized in the table below.

These parameters are crucial for its application in various experimental and industrial settings.
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Property Value Conditions

Boiling Point 56-58 °C at 11 mmHg[3]

63 °C at 10 mmHg[9][10][11][12]

161.87 °C (estimated) at 760 mmHg[13]

158-160 °C (racemic mixture) at 760 mmHg[6][8]

175 °C

Melting Point
Not applicable (liquid at room

temperature)

Density 1.055 g/mL at 25 °C[3]

1.071 g/mL at 25 °C[7][9][10][11][12]

1.056-1.060 g/mL at 25 °C[13]

Refractive Index 1.422 at 20 °C[3]

1.421 at 20 °C[10]

1.420-1.423 at 20 °C[13]

Flash Point 71.67 °C (161.00 °F) Closed cup[13]

73 °C (163.4 °F) Closed cup[3][10]

Solubility

Miscible with alcohol.

Immiscible or practically

insoluble in water.[3][8][12][14]

Optical Rotation [α]20/D +19.8° neat[10]

Note on Water Solubility: There are conflicting reports regarding the water solubility of (S)-
Methyl 3-hydroxybutanoate. While most sources describe it as immiscible or practically

insoluble in water, one source provides a high estimated value of 4.728e+005 mg/L.[13] For

practical lab applications, it is advisable to consider it as poorly soluble in water.

Safety Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.chemsrc.com/en/cas/53562-86-0_510749.html
https://www.chembk.com/en/chem/(S)-Methyl%203-hydroxybutanoate
http://www.thegoodscentscompany.com/data/rw1257961.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-hydroxybutyrate
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.chemsrc.com/en/cas/53562-86-0_510749.html
https://www.chembk.com/en/chem/(S)-Methyl%203-hydroxybutanoate
http://www.thegoodscentscompany.com/data/rw1257961.html
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
http://www.thegoodscentscompany.com/data/rw1257961.html
http://www.thegoodscentscompany.com/data/rw1257961.html
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-hydroxybutyrate
https://www.chembk.com/en/chem/(S)-Methyl%203-hydroxybutanoate
https://www.fishersci.ca/shop/products/methyl-s-3-hydroxybutyrate-98-thermo-scientific/p-7047941
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.benchchem.com/product/b1661976?utm_src=pdf-body
https://www.benchchem.com/product/b1661976?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1257961.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is imperative to handle (S)-Methyl 3-hydroxybutanoate with appropriate safety precautions.

The following table summarizes its known hazards based on the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS).

Hazard Category GHS Pictogram Hazard Statement

Flammable Liquids
H227: Combustible liquid[5]

[14]

Skin Corrosion/Irritation
H315: Causes skin irritation[5]

[14][15]

Serious Eye Damage/Irritation
H318: Causes serious eye

damage[5][14][15]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[5]

P264: Wash skin thoroughly after handling.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

P362 + P364: Take off contaminated clothing and wash it before reuse.[5]

P370 + P378: In case of fire: Use appropriate media to extinguish.

P403 + P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.
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Experimental Protocols
The following are detailed methodologies for determining the key physical properties of liquid

compounds like (S)-Methyl 3-hydroxybutanoate.

Boiling Point Determination (Micro-scale)
This method is suitable for small sample volumes.

Apparatus:

Thiele tube or melting point apparatus with a heating block

Thermometer

Small test tube (e.g., 75 x 12 mm)

Capillary tube (sealed at one end)

Heating source (Bunsen burner or hot plate)

Mineral oil (for Thiele tube)

Procedure:

Add approximately 0.5-1 mL of (S)-Methyl 3-hydroxybutanoate to the small test tube.

Place the capillary tube, with the open end downwards, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

If using a Thiele tube, fill it with mineral oil to the level of the side arm.

Insert the thermometer and attached test tube into the Thiele tube or the heating block of a

melting point apparatus.
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Heat the apparatus gently. A continuous and rapid stream of bubbles should emerge from the

capillary tube.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Record this temperature.

Density Determination
Apparatus:

Graduated cylinder (e.g., 10 mL)

Analytical balance

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.

Carefully add a known volume (e.g., 5 mL) of (S)-Methyl 3-hydroxybutanoate to the

graduated cylinder. Record the exact volume.

Measure and record the mass of the graduated cylinder containing the sample.

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the mass

of the cylinder with the liquid.

Calculate the density using the formula: Density = Mass / Volume.

Refractive Index Determination
Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper
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Procedure:

Ensure the refractometer is calibrated using a standard of known refractive index (e.g.,

distilled water).

Set the constant temperature water bath to 20°C and allow the refractometer prisms to

equilibrate.

Using a clean dropper, place a few drops of (S)-Methyl 3-hydroxybutanoate onto the lower

prism of the refractometer.

Close the prisms and allow a few minutes for the sample to reach thermal equilibrium.

Adjust the refractometer until the dividing line between the light and dark fields is sharp and

centered in the crosshairs.

Read the refractive index from the instrument's scale.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of a liquid sample such as (S)-Methyl 3-hydroxybutanoate.
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Workflow for Physical Property Determination of a Liquid Sample

Sample Preparation

Physical Property Measurements

Data Analysis and Reporting

Obtain pure sample of
(S)-Methyl 3-hydroxybutanoate

Boiling Point Determination
(Micro-scale method)

Distribute sample

Density Measurement
(Mass/Volume method)

Distribute sample

Refractive Index Measurement
(Abbe Refractometer)

Distribute sample

Analyze and compare data
with literature values

Compile technical data sheet

Click to download full resolution via product page

Caption: Logical workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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